Cas no 100-68-5 (Thioanisol)

• Product Name: Thioanisol
• CAS No: 100-68-5
• MF: C₇H₈S
• MW: 124.203420639038
• MDL: MFCD00008559
• CID: 35104
• PubChem ID: 7520
• Update Time: 2026-05-14

Thioanisol Chemical and Physical Properties

Names and Identifiers

• Thioanisole
• Methyl phenyl sulfide
• MPS
• Methylphenylsulfid
• Methyl phenyl sulphide
• Methylphenylsulfideneat
• Thioanisol
• methylsulfanylbenzene
• Methylthiobenzene
• PHSME
• FEMA 3873
• Anisole, thio-
• Phenylthiomethane
• THIOMETHYLBENZENE
• Thioanisole99%

• MDL： MFCD00008559
• Inchi： 1S/C7H8S/c1-8-7-5-3-2-4-6-7/h2-6H,1H3
• InChI Key： HNKJADCVZUBCPG-UHFFFAOYSA-N
• SMILES： CSC1=CC=CC=C1
• BRN： 1904179

Computed Properties

• Exact Mass: 124.03500
• Monoisotopic Mass: 124.034671
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 55.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 25.3

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.057 g/mL at 20 °C(lit.)
• Melting Point: −15 °C (lit.)
• Boiling Point: 188 °C(lit.)
• Flash Point: Fahrenheit: 156.2 ° f
  Celsius: 69 ° c
  
• Refractive Index: n20/D 1.586-1.588
  n20/D 1.587(lit.)
• Solubility: <1mg/l
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 25.30000
• LogP: 2.40850
• Sensitiveness: Stench
• FEMA: 3873 | METHYL PHENYL SULFIDE
• Solubility: Insoluble in water, soluble in general organic solvents.

Thioanisol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36/39-S36/37
• FLUKA BRAND F CODES：13
• RTECS：DA6200000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：9
• Safety Term：9
• Packing Group：III
• Risk Phrases：R22; R36/37/38
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates